Cas no 17635-40-4 (2-methoxy-1,3,5-triazine)

2-methoxy-1,3,5-triazine structure

Product Name:2-methoxy-1,3,5-triazine

CAS No:17635-40-4

Molecular Formula:C₄H₅N₃O

Molecular Weight:111.102

CID:1363199

PubChem ID:28657

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2-methoxy-1,3,5-triazine Properties

Names and Identifiers

- 2-methoxy-1,3,5-triazine
- 2-METHOXY-S-TRIAZINE
- Q27118037
- 17635-40-4
- methoxy-s-triazine
- DTXSID00274860
- SCHEMBL134812
- CHEBI:38929
- +Expand
- InChIKey： NCMONXLWVRSCBP-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H5N3O/c1-8-4-6-2-5-3-7-4/h2-3H,1H3
- SMILES： COC1=NC=NC=N1

Computed Properties

Exact Mass: 111.04335
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 111.043261792g/mol
Heavy Atom Count: 8
Complexity: 62.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Topological Polar Surface Area: 47.9Å²

Experimental Properties

PSA: 47.9

2-methoxy-1,3,5-triazine Related Literature

1. Tuning the properties of the metal–organic framework UiO-67-bpy via post-synthetic N-quaternization of pyridine sites†

Lei Xu,Yanping Luo,Lin Sun,Shan Pu,Min Fang,Hong-Bin Du Dalton Trans., 2016,45, 8614-8621
2. Azoimidazole functionalized Ni-porphyrins for molecular spin switching and light responsive MRI contrast agents†

Gernot Heitmann,Christian Schütt,Jens Gröbner,Lukas Huber,Rainer Herges Dalton Trans., 2016,45, 11407-11412
3. Investigations into conformational transitions and solvation structure of a 7-piperidino-5,9-methanobenzo[8] annulene in water†

N. Arul Murugan,Håkan Wilhelm Hugosson Phys. Chem. Chem. Phys., 2008,10, 6135-6143
4. Experimental correction for the inner-filter effect in fluorescence spectra

Analyst, 1994,119, 417-419
5. Architectural design and phase engineering of N/B-codoped TiO2(B)/anatase nanotube assemblies for high-rate and long-life lithium storage†

Chaoji Chen,Xianluo Hu,Bao Zhang,Ling Miao,Yunhui Huang J. Mater. Chem. A, 2015,3, 22591-22598
6. Native point defect modulated Cr3+–LaAlO3 as an in vitro excited contrast medium for in vivo near-infrared persistent deep-tissue bio-imaging†

Lu Lu,Mingzi Sun,Tong Wu,Qiuyang Lu,Bolong Huang Chem. Commun., 2021,57, 9366-9369
7. Reduced shrinkage of sol–gel derived silicas using sugar-based silsesquioxane precursors†

Yang Chen,Zheng Zhang,Xihua Sui,John D. Brennan,Michael A. Brook J. Mater. Chem., 2005,15, 3132-3141
8. Inside back cover

Nanoscale, 2018,10, 3071-3071
9. Towards basic ionic liquid-based hybrid membranes as hydroxide-conducting electrolytes under low humidity conditions†

Cong Liu,Sinan Feng,Zhuang Zhuang,Duo Qi,Guibin Li,Chengji Zhao,Xuefeng Li,Hui Na Chem. Commun., 2015,51, 12629-12632
10. Editorial – From nanopores to nanochannels

Analyst, 2015,140, 4732-4732

17635-40-4 (2-methoxy-1,3,5-triazine) Related Products

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